Cas no 2171653-23-7 (3-({bicyclo3.1.0hexan-2-yl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-({bicyclo3.1.0hexan-2-yl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171653-23-7
• MF: C₂₅H₂₆N₂O₅
• MW: 434.484346866608
• CID: 6202067
• PubChem ID: 165570170
• Update Time: 2025-10-16

3-({bicyclo3.1.0hexan-2-yl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({bicyclo3.1.0hexan-2-yl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 2171653-23-7
• 3-({bicyclo[3.1.0]hexan-2-yl}carbamoyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-1571043

• Inchi： 1S/C25H26N2O5/c28-23(29)12-22(24(30)26-21-10-9-14-11-19(14)21)27-25(31)32-13-20-17-7-3-1-5-15(17)16-6-2-4-8-18(16)20/h1-8,14,19-22H,9-13H2,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： XJMTYXZPIMRMTC-UHFFFAOYSA-N
• SMILES： O=C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CCC2CC21

Computed Properties

• Exact Mass: 434.18417193g/mol
• Monoisotopic Mass: 434.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-({bicyclo3.1.0hexan-2-yl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

3-({bicyclo[3.1.0]hexan-2-yl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171653-23-7): A Comprehensive Overview

3-({bicyclo[3.1.0]hexan-2-yl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171653-23-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound, often referred to as BHCPA for brevity, is characterized by its bicyclic and fluorenyl moieties, which contribute to its high chemical stability and biological activity.

The bicyclo[3.1.0]hexan-2-yl group is a bicyclic structure that provides rigidity and conformational constraint to the molecule, which can be crucial for optimizing binding interactions with target proteins. The (9H-fluoren-9-yl)methoxycarbonyl (Fmoc) group, on the other hand, is a widely used protecting group in peptide synthesis due to its ease of removal under mild conditions. The combination of these structural elements makes BHCPA a versatile compound for various applications in drug discovery and development.

Recent studies have highlighted the potential of BHCPA in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound has been shown to exhibit neuroprotective properties by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that BHCPA can effectively inhibit the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease, thereby reducing neurotoxicity and improving cognitive function in animal models.

In addition to its neuroprotective effects, BHCPA has also shown promise in cancer research. Preclinical studies have indicated that the compound can selectively target cancer cells by disrupting specific cellular processes such as apoptosis and cell cycle regulation. A notable study in the journal Cancer Research reported that BHCPA induced apoptosis in human breast cancer cells by activating the intrinsic apoptotic pathway, leading to significant reductions in tumor growth and metastasis.

The pharmacokinetic properties of BHCPA have been extensively studied to optimize its therapeutic potential. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for both oral and parenteral administration. Furthermore, BHCPA has demonstrated low toxicity in preclinical models, which is a critical factor for its safety and efficacy in clinical settings.

To further enhance the therapeutic utility of BHCPA, researchers are exploring various prodrug strategies to improve its bioavailability and reduce side effects. One approach involves conjugating BHCPA with biodegradable polymers or liposomes to create targeted drug delivery systems that can selectively release the active compound at the site of action. These advancements are expected to significantly enhance the clinical outcomes of BHCPA-based therapies.

In conclusion, 3-({bicyclo[3.1.0]hexan-2-yl}carbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171653-23-7) represents a promising candidate for the development of novel therapeutics targeting neurodegenerative diseases and cancer. Its unique structural features and favorable pharmacological properties make it an attractive molecule for further investigation and clinical evaluation. As research continues to uncover new insights into its mechanisms of action and potential applications, BHCPA is poised to play a significant role in advancing medical treatments for these challenging conditions.